Cas no 2680753-20-0 (2-(3-{[(Prop-2-en-1-yloxy)carbonyl]amino}oxan-3-yl)acetic acid)

• Product Name: 2-(3-{[(Prop-2-en-1-yloxy)carbonyl]amino}oxan-3-yl)acetic acid
• CAS No: 2680753-20-0
• MF: C₁₁H₁₇NO₅
• MW: 243.256383657455
• CID: 5960540
• PubChem ID: 165910533
• Update Time: 2025-08-02

2-(3-{[(Prop-2-en-1-yloxy)carbonyl]amino}oxan-3-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28277631
• 2-(3-{[(prop-2-en-1-yloxy)carbonyl]amino}oxan-3-yl)acetic acid
• 2680753-20-0
• 2-(3-{[(Prop-2-en-1-yloxy)carbonyl]amino}oxan-3-yl)acetic acid

• Inchi： 1S/C11H17NO5/c1-2-5-17-10(15)12-11(7-9(13)14)4-3-6-16-8-11/h2H,1,3-8H2,(H,12,15)(H,13,14)
• InChI Key： OKJMOBNKEXZFFF-UHFFFAOYSA-N
• SMILES： O1CCCC(CC(=O)O)(C1)NC(=O)OCC=C

Computed Properties

• Exact Mass: 243.11067264g/mol
• Monoisotopic Mass: 243.11067264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 84.9Ų

Additional information on 2-(3-{[(Prop-2-en-1-yloxy)carbonyl]amino}oxan-3-yl)acetic acid

Comprehensive Overview of 2-(3-{[(Prop-2-en-1-yloxy)carbonyl]amino}oxan-3-yl)acetic acid (CAS No. 2680753-20-0)

2-(3-{[(Prop-2-en-1-yloxy)carbonyl]amino}oxan-3-yl)acetic acid (CAS No. 2680753-20-0) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This molecule features a unique combination of functional groups, including a carbamate linkage and a tetrahydropyran ring, which contribute to its versatile applications. Researchers are particularly interested in its potential as a building block for drug discovery and polymer synthesis, aligning with current trends in sustainable chemistry and green synthesis.

The structural complexity of 2-(3-{[(Prop-2-en-1-yloxy)carbonyl]amino}oxan-3-yl)acetic acid makes it a valuable candidate for studying structure-activity relationships (SAR) in pharmaceutical development. Its allyloxycarbonyl (Alloc) protecting group is widely recognized in peptide synthesis, addressing the growing demand for biocompatible materials and targeted drug delivery systems. This aligns with frequent search queries such as "advanced drug intermediates" and "protective groups in organic synthesis," highlighting its relevance in modern research.

From a synthetic perspective, the compound's oxan-3-yl acetic acid moiety offers opportunities for further functionalization, making it a hotspot for innovations in catalysis and click chemistry. Recent publications have explored its role in designing biodegradable polymers, responding to the global push for eco-friendly materials. Such applications resonate with trending topics like "circular economy in chemistry" and "renewable feedstock utilization," which dominate academic and industrial discussions.

Analytical characterization of CAS No. 2680753-20-0 typically involves advanced techniques such as NMR spectroscopy, HPLC-MS, and X-ray crystallography. These methods ensure precise quality control, a critical factor for laboratories focusing on high-purity compounds. The compound's stability under various pH conditions also makes it a subject of interest for formulations requiring pH-sensitive release, a key area in smart material development.

In the context of intellectual property, 2-(3-{[(Prop-2-en-1-yloxy)carbonyl]amino}oxan-3-yl)acetic acid has been cited in several patents related to bioconjugation techniques and prodrug designs. This reflects its strategic importance in proprietary research, particularly for companies investing in next-generation therapeutics. Searches for "patented chemical intermediates" often lead to discussions about such multifunctional molecules.

Environmental and safety assessments of this compound emphasize its compatibility with green chemistry principles. Unlike traditional reagents, it demonstrates low toxicity profiles in preliminary studies, addressing the rising demand for safer alternatives in industrial processes. This aspect connects with frequently asked questions like "non-toxic chemical substitutes" and "sustainable lab practices."

Future research directions for 2680753-20-0 may explore its utility in enzyme-mediated reactions or as a template for metal-organic frameworks (MOFs). These potential applications align with cutting-edge investigations into biohybrid materials and nanotechnology, areas that consistently rank high in scientific search trends. As the compound gains traction, its role in bridging academic research and industrial applications will likely expand.